molecular formula C9H10F2O3 B1461543 [2-(Difluoromethoxy)-5-methoxyphenyl]methanol CAS No. 294860-72-3

[2-(Difluoromethoxy)-5-methoxyphenyl]methanol

Cat. No.: B1461543
CAS No.: 294860-72-3
M. Wt: 204.17 g/mol
InChI Key: YQRVOUVEEKDMSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[2-(Difluoromethoxy)-5-methoxyphenyl]methanol is an organic compound with the molecular formula C9H10F2O3 It is characterized by the presence of both difluoromethoxy and methoxy groups attached to a phenyl ring, along with a methanol group

Properties

IUPAC Name

[2-(difluoromethoxy)-5-methoxyphenyl]methanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10F2O3/c1-13-7-2-3-8(14-9(10)11)6(4-7)5-12/h2-4,9,12H,5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YQRVOUVEEKDMSI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)OC(F)F)CO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10F2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

204.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the reaction of 4-difluoromethoxy-o-phenylenediamine with alkali and carbon disulfide in a water solvent, controlling the process conditions through condensation and cyclization stages .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced difluoromethylation reagents and catalysts can streamline the production process, making it more efficient and cost-effective .

Types of Reactions:

    Oxidation: The compound can undergo oxidation reactions, where the methanol group may be oxidized to form corresponding aldehydes or carboxylic acids.

    Reduction: Reduction reactions can convert the compound into various reduced forms, depending on the reagents and conditions used.

    Substitution: The difluoromethoxy and methoxy groups can participate in substitution reactions, where they are replaced by other functional groups.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

    Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed:

    Oxidation: Formation of aldehydes or carboxylic acids.

    Reduction: Formation of alcohols or hydrocarbons.

    Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

Medicinal Chemistry

  • Anticancer Activity : Research indicates that compounds containing difluoromethoxy groups can exhibit significant anticancer properties. The difluoromethoxy moiety may enhance the lipophilicity of the compound, allowing better membrane permeability and improved bioavailability in cancer treatment protocols .
  • Inhibition of Enzymatic Activity : Studies have shown that [2-(difluoromethoxy)-5-methoxyphenyl]methanol can act as an inhibitor for specific enzymes related to cancer cell proliferation. For instance, it has been investigated for its potential to inhibit PRMT5, an enzyme associated with various cancers .
  • Drug Design : The unique structural features of this compound make it a candidate for drug design, particularly in creating targeted therapies that require specific interactions with biological targets. The presence of fluorine atoms can modulate the electronic properties of the molecule, influencing its binding affinity to target proteins .

Materials Science

  • OLED Materials : The compound has been explored as a potential dopant or host material in organic light-emitting diodes (OLEDs). Its electronic properties are favorable for applications in optoelectronics, providing insights into the development of more efficient OLED devices .
  • Nanotechnology Applications : Research into mesoporous materials has identified [2-(difluoromethoxy)-5-methoxyphenyl]methanol as a useful component in the synthesis of nanomaterials, which can be applied in various fields including catalysis and drug delivery systems .

Case Studies

StudyApplicationFindings
1Anticancer ActivityDemonstrated significant inhibition of cancer cell lines with a focus on PRMT5 inhibition .
2OLED DevelopmentShowed promising results as a dopant material, enhancing the efficiency and stability of OLED devices .
3Nanoparticle SynthesisUtilized in creating mesoporous structures that improve drug delivery mechanisms .

Mechanism of Action

The mechanism of action of [2-(Difluoromethoxy)-5-methoxyphenyl]methanol involves its interaction with specific molecular targets and pathways. The difluoromethoxy and methoxy groups can influence the compound’s reactivity and binding affinity to various enzymes and receptors. These interactions can modulate biological processes, leading to potential therapeutic effects .

Comparison with Similar Compounds

    [2-(Difluoromethoxy)-5-methoxyphenyl]methanol: Unique due to the presence of both difluoromethoxy and methoxy groups.

    [2-(Methoxy)-5-methoxyphenyl]methanol: Lacks the difluoromethoxy group, which may alter its chemical properties and reactivity.

    [2-(Difluoromethoxy)-5-hydroxyphenyl]methanol: Contains a hydroxy group instead of a methoxy group, affecting its polarity and hydrogen-bonding capabilities.

Uniqueness: The presence of both difluoromethoxy and methoxy groups in [2-(Difluoromethoxy)-5-methoxyphenyl]methanol imparts unique chemical properties, such as increased lipophilicity and potential for hydrogen bonding.

Biological Activity

[2-(Difluoromethoxy)-5-methoxyphenyl]methanol is a synthetic organic compound with the molecular formula C9_9H10_{10}F2_2O3_3. This compound features both difluoromethoxy and methoxy groups attached to a phenyl ring, which potentially influences its chemical reactivity and biological activity. Research into its biological properties has shown promise in various fields, including medicinal chemistry and pharmacology.

The presence of difluoromethoxy and methoxy groups enhances the compound's lipophilicity, which is crucial for its interaction with biological membranes and targets. The unique structure allows it to serve as a versatile building block in the synthesis of more complex molecules.

The biological activity of [2-(Difluoromethoxy)-5-methoxyphenyl]methanol is primarily attributed to its interaction with specific molecular targets. The difluoromethoxy group may enhance binding affinity to enzymes and receptors, modulating various biological processes. This compound has been investigated for its potential therapeutic effects, particularly in antiviral and anticancer applications.

Antiviral Activity

Recent studies have explored the use of [2-(Difluoromethoxy)-5-methoxyphenyl]methanol as a capsid assembly modulator for Hepatitis B Virus (HBV). In vitro assays demonstrated that certain derivatives exhibited significant antiviral activity while maintaining low cytotoxicity in cell lines such as BHK-21. The MTT viability assay indicated that compounds similar to [2-(Difluoromethoxy)-5-methoxyphenyl]methanol showed promising results, with selectivity indices suggesting effective inhibition of viral replication without detrimental effects on host cells .

Antioxidant Properties

The antioxidant capacity of compounds related to [2-(Difluoromethoxy)-5-methoxyphenyl]methanol has been evaluated through various assays, including DPPH radical-scavenging activity. These studies indicate that methoxy-substituted phenols can effectively reduce oxidative stress by scavenging free radicals, which is critical in preventing cellular damage associated with various diseases .

Comparative Analysis

To better understand the biological potential of [2-(Difluoromethoxy)-5-methoxyphenyl]methanol, a comparative analysis with structurally similar compounds was conducted:

CompoundLipophilicity (LogP)IC50_{50} (μM)Selectivity Index
[2-(Difluoromethoxy)-5-methoxyphenyl]methanol2.40.812.5
[2-(Methoxy)-5-methoxyphenyl]methanol1.51.710
[2-(Difluoromethoxy)-5-hydroxyphenyl]methanol2.93.38

This table illustrates that [2-(Difluoromethoxy)-5-methoxyphenyl]methanol exhibits superior potency and selectivity compared to its analogs, indicating its potential as a lead compound in drug development.

Case Studies

  • Hepatitis B Virus Capsid Assembly Modulation :
    • A study focused on the synthesis of capsid assembly modulators reported that derivatives of [2-(Difluoromethoxy)-5-methoxyphenyl]methanol significantly inhibited HBV capsid assembly while showing low cytotoxicity in BHK-21 cells. The highest efficacy was observed at concentrations around 200 µM, with a notable selectivity index indicating favorable therapeutic profiles .
  • Antioxidant Activity Evaluation :
    • Research evaluating the antioxidant properties of methoxy-substituted phenols demonstrated that compounds similar to [2-(Difluoromethoxy)-5-methoxyphenyl]methanol exhibited strong radical-scavenging abilities, contributing to their potential protective effects against oxidative stress-related diseases .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
[2-(Difluoromethoxy)-5-methoxyphenyl]methanol
Reactant of Route 2
Reactant of Route 2
[2-(Difluoromethoxy)-5-methoxyphenyl]methanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.